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Compound of Interest

Compound Name: di-n-Amyl disulfide

Cat. No.: B090501 Get Quote

Di-n-Amyl Disulfide Technical Support Center
Disclaimer: The following information is provided as a general guide for researchers, scientists,

and drug development professionals. Specific quantitative compatibility data for di-n-Amyl
disulfide with many common laboratory materials is not readily available in published

literature. The information presented here is based on general chemical resistance data for

similar chemical compounds (dialkyl disulfides) and broader material classes. It is strongly

recommended to perform specific compatibility testing under your experimental conditions

before extensive use.

Frequently Asked Questions (FAQs)
Q1: What is di-n-Amyl disulfide and what are its common laboratory applications?

Di-n-Amyl disulfide (also known as pentyl disulfide) is an organic chemical compound with the

formula C10H22S2. It belongs to the disulfide family, characterized by the sulfur-sulfur bond. In

the laboratory, it is primarily used as a flavoring agent, an odorant, and in the synthesis of other

organic sulfur compounds. It can also be found in applications related to materials science and

as a component in cutting oils and high-pressure lubricants.

Q2: What are the primary safety concerns when handling di-n-Amyl disulfide?

Di-n-Amyl disulfide is a combustible liquid and may cause skin and eye irritation. Inhalation of

vapors may cause respiratory tract irritation. It is crucial to handle this chemical in a well-
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ventilated area, preferably within a chemical fume hood. Personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat, should always be worn.

Q3: How should I store di-n-Amyl disulfide in the lab?

Store di-n-Amyl disulfide in a tightly closed container in a cool, dry, and well-ventilated area

away from heat, sparks, and open flames. It should be stored separately from strong oxidizing

agents and strong acids.

Q4: What are the initial signs of material degradation when in contact with di-n-Amyl
disulfide?

For plastics and elastomers, initial signs of degradation can include swelling, discoloration,

crazing (the formation of fine surface cracks), hardening, or becoming brittle. For metals,

discoloration or pitting on the surface may indicate corrosion.
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Issue Possible Cause Recommended Action

Leaking container or tubing

Material incompatibility leading

to swelling, softening, or

cracking of the plastic or

elastomer.

Immediately transfer the di-n-

Amyl disulfide to a compatible

container (e.g., glass or

PTFE). Replace the failed

component with a material

rated as "Excellent" or "Good"

for compatibility (see tables

below).

Discoloration of a plastic

component

Chemical absorption or

reaction with the plastic.

While this may not always

indicate a critical failure, it is a

sign of incompatibility. Monitor

the component closely for any

changes in mechanical

properties (e.g., brittleness).

Consider replacing it with a

more resistant material for

long-term applications.

Cloudiness or precipitation in

stored di-n-Amyl disulfide

Leaching of plasticizers or

other additives from an

incompatible container

material.

Filter the di-n-Amyl disulfide to

remove any solids. Transfer

the chemical to a more

appropriate container, such as

an amber glass bottle with a

PTFE-lined cap.

Corrosion or etching of metal

surfaces

Reaction of the disulfide with

the metal, potentially

accelerated by impurities or

elevated temperatures.

Discontinue the use of the

affected metal. For

applications requiring metal

components, consider using a

more resistant alloy, such as

Hastelloy C, or a non-metallic

alternative.
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The following tables provide an estimated compatibility of common laboratory materials with di-
n-Amyl disulfide. These ratings are inferred from data on similar organic disulfide compounds

and general chemical resistance guides. User verification is essential.

Rating Key:

A - Excellent: No significant effect.

B - Good: Minor effect, slight corrosion or discoloration.

C - Fair: Moderate effect, not recommended for continuous use.

D - Severe Effect: Not recommended for any use.

ND - No Data: Information not available.

Plastics
Material Rating (20°C / 68°F) Notes

High-Density Polyethylene

(HDPE)
B

Potential for some swelling

with long-term exposure.

Low-Density Polyethylene

(LDPE)
C

Likely to experience swelling

and loss of strength.

Polypropylene (PP) B
Generally more resistant than

polyethylene.

Polytetrafluoroethylene (PTFE) A
Excellent resistance to a wide

range of chemicals.

Polyvinyl Chloride (PVC),

plasticized
D

Significant swelling and

extraction of plasticizers is

likely.

Polycarbonate (PC) D
Prone to stress cracking and

chemical attack.

Polystyrene (PS) D
Likely to dissolve or be

severely damaged.
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Elastomers
Material Rating (20°C / 68°F) Notes

Butyl Rubber C
Expected to have significant

swelling.

Natural Rubber D
Poor resistance to organic

sulfur compounds.

Neoprene C
Moderate swelling and

degradation are likely.

Nitrile Rubber (Buna-N) B
Offers fair resistance but some

swelling may occur.

EPDM D
Not recommended for use with

organic disulfides.

Viton® (FKM) A

Generally exhibits good

resistance to sulfur

compounds.

Silicone D
Significant swelling and

degradation are expected.

Metals
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Material Rating (20°C / 68°F) Notes

Stainless Steel 304 B

Generally resistant at ambient

temperatures. Corrosion risk

increases with temperature

and impurities.[1]

Stainless Steel 316 A

Higher molybdenum content

provides better resistance to

sulfur compounds.[1]

Aluminum C

May be subject to corrosion,

especially in the presence of

moisture.

Carbon Steel D

Prone to sulfidation corrosion,

especially at elevated

temperatures.[2][3]

Brass (Copper-Zinc Alloy) C
Sulfur compounds can tarnish

and corrode copper alloys.[4]

Hastelloy C A
Excellent resistance to a wide

range of corrosive chemicals.

Experimental Protocols for Compatibility Testing
For critical applications, it is imperative to conduct your own compatibility testing. The following

are summarized methodologies based on established standards.

Plastics: Immersion Testing (based on ASTM D543)[5]
Specimen Preparation: Prepare at least three test specimens of the plastic material, typically

in the form of 25 mm x 75 mm x 3 mm rectangles.

Initial Measurements: Accurately measure the weight, thickness, length, and width of each

specimen.

Immersion: Fully immerse the specimens in di-n-Amyl disulfide in a sealed container to

prevent evaporation.
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Exposure: Maintain the immersion at a controlled temperature (e.g., 23 ± 2 °C) for a

specified duration (e.g., 7 days).

Post-Exposure Analysis: Remove the specimens, gently wipe them dry, and re-measure their

weight and dimensions.

Evaluation: Calculate the percentage change in weight and dimensions. Visually inspect for

any signs of degradation such as discoloration, swelling, or cracking. Mechanical testing

(e.g., tensile strength) can also be performed and compared to unexposed control

specimens.

Metals: Laboratory Immersion Corrosion Testing (based
on ASTM G31)

Specimen Preparation: Use metal coupons of a standard size (e.g., 50 mm x 25 mm x 1.6

mm). Clean the surfaces to remove any dirt, oil, or oxide layers.

Initial Weighing: Accurately weigh each coupon to the nearest 0.1 mg.

Immersion: Immerse the coupons in di-n-Amyl disulfide in a sealed container. Ensure the

coupons are fully submerged and not in contact with each other.

Exposure: Maintain the test at a controlled temperature for a set duration (e.g., 10 days).

Cleaning and Re-weighing: After exposure, remove the coupons, clean them to remove any

corrosion products according to standard procedures, and re-weigh them.

Corrosion Rate Calculation: Calculate the mass loss and determine the corrosion rate in

millimeters per year (mm/y) or mils per year (mpy).

Visualizations
Caption: Material selection decision tree for di-n-Amyl disulfide.
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Caption: Troubleshooting workflow for material failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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